1-[(Tert-butoxy)carbonyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H20O4/c1-11(2,3)16-10(15)12(9(13)14)7-5-4-6-8-12/h4-8H2,1-3H3,(H,13,14)
• InChI Key: DCHBQVRKVKOSMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CCCCC1)C(=O)O
• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• CAS RN: 1909348-62-4

Description

“1-[(Tert-butoxy)carbonyl]cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C12H21NO4. It is also known by its IUPAC name "1- (tert-butoxycarbonyl)cyclohexane-1-carboxylic acid".

Synthesis Analysis

The synthesis of this compound could involve the formation of the cyclohexane ring, followed by functionalization with the tert-butoxycarbonyl (Boc) protected amino group and the carboxylic acid moiety.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C12H20O4/c1-11(2,3)16-10(15)12(9(13)14)7-5-4-6-8-12/h4-8H2,1-3H3,(H,13,14). This indicates that the molecule consists of a cyclohexane ring with a carboxylic acid group and a tert-butoxycarbonyl group attached to it.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 228.29. It is a solid at 20°C and should be stored at temperatures between 0-10°C. It is sensitive to air and heat.

Scientific Research Applications

Oxidation and Deprotection Processes

1-[(Tert-butoxy)carbonyl]cyclohexane-1-carboxylic acid and related compounds have been explored in various scientific research contexts, including oxidation and deprotection processes. Hypervalent (tert-Butylperoxy)iodanes have been shown to oxidize benzyl and allyl ethers to esters at room temperature, indicating the potential for selective oxidation processes that are compatible with various protecting groups. This method offers an alternative to traditional reductive deprotection methods, highlighting the utility of tert-butoxy derivatives in facilitating complex organic transformations (Ochiai et al., 1996).

Epoxidation of Olefins

The epoxidation of olefins using organic hydroperoxides, such as tert-butyl hydroperoxide, in the presence of metal catalysts, demonstrates another application area. This process involves competing reactions of metal-catalyzed epoxidation and homolytic decomposition of hydroperoxides. The research indicates that active epoxidation catalysts should exhibit specific properties, such as being both a weak oxidant and a fairly strong Lewis acid, to efficiently facilitate these reactions (Sheldon, 1973).

Thermal Decomposition Analysis

Studies on the thermal decomposition of derivatives like 1,1-bis(tert-butylperoxy)cyclohexane, which contains active peroxide groups, have provided essential insights into the thermal stability and kinetic parameters of these compounds. Such analyses are crucial for understanding the safety and handling requirements of these materials in industrial applications and scientific research (Hsueh et al., 2016).

Catalytic Transfer Hydro-tert-Butylation

Cyclohexa-1,4-dienes with a tert-butyl group have been utilized as isobutane equivalents in catalytic processes. This innovative approach allows for the transfer hydro-tert-butylation from one unsaturated hydrocarbon to another, offering a novel method for incorporating tertiary alkyl groups into carbon frameworks. The research presents a significant advancement in the field of catalytic chemistry, enabling more efficient and selective synthesis processes (Keess & Oestreich, 2017).

Safety and Hazards

This compound is harmful if swallowed, inhaled, or in contact with skin. Protective gloves, eye protection, and face protection should be worn when handling this compound. If skin or eye irritation occurs, medical advice should be sought.